Cas no 877811-50-2 (1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product Name: 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 877811-50-2
• MF: C₂₂H₂₅NO₄S
• MW: 399.503205060959
• CID: 5910624
• PubChem ID: 7260671
• Update Time: 2025-06-25

1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 1'-[(2,4,6-trimethylphenyl)sulfonyl]-
• F2548-0172
• AKOS024659527
• 1'-(2,4,6-trimethylphenyl)sulfonylspiro[3H-chromene-2,4'-piperidine]-4-one
• 1'-(mesitylsulfonyl)spiro[chroman-2,4'-piperidin]-4-one
• SR-01000022244
• 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• 877811-50-2
• SR-01000022244-1
• 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

• Inchi： 1S/C22H25NO4S/c1-15-12-16(2)21(17(3)13-15)28(25,26)23-10-8-22(9-11-23)14-19(24)18-6-4-5-7-20(18)27-22/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key： TVCWPRTVZBEYQZ-UHFFFAOYSA-N
• SMILES： C12(CCN(S(C3=C(C)C=C(C)C=C3C)(=O)=O)CC1)OC1=CC=CC=C1C(=O)C2

Computed Properties

• Exact Mass: 399.15042945g/mol
• Monoisotopic Mass: 399.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 583.8±60.0 °C(Predicted)
• pka: -5.68±0.20(Predicted)

Additional information on 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

Compound CAS No. 877811-50-2: 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

The compound with CAS No. 877811-50-2, known as 1'-(2,4,6-trimethylbenzenesulfonyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a spiro system and a sulfonyl group attached to a benzopyran framework. The presence of these functional groups makes it a versatile molecule for further research and development.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the pharmacokinetic properties of drug candidates. The 2,4,6-trimethylbenzenesulfonyl group in this compound is particularly interesting due to its ability to improve bioavailability and stability. Researchers have explored the use of such sulfonylated compounds in the development of new therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

The spiro structure in this compound adds another layer of complexity and functionality. Spiro compounds are known for their unique physical and chemical properties, often exhibiting enhanced selectivity and potency in biological systems. The integration of a piperidine ring within the spiro system further enhances the molecule's versatility, making it a promising candidate for drug design.

From a synthetic perspective, the construction of this compound involves advanced organic chemistry techniques. The synthesis typically begins with the preparation of the benzopyran core, followed by the introduction of the sulfonyl group through nucleophilic aromatic substitution or similar methods. The spiro system is then formed through precise coupling reactions that require careful control over reaction conditions to ensure selectivity.

Recent advancements in catalytic asymmetric synthesis have opened new avenues for the enantioselective preparation of this compound. Such methods not only improve yield but also provide access to enantiomerically pure material, which is crucial for pharmacological studies.

In terms of applications, this compound has shown potential as a lead molecule in drug discovery programs targeting protein kinases and other enzymes involved in disease pathways. Its ability to modulate these targets makes it a valuable tool for researchers exploring new therapeutic strategies.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the sulfonyl group plays a critical role in stabilizing interactions within the active site of the target enzyme.

In conclusion, CAS No. 877811-50-2 represents a sophisticated organic molecule with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and chemical synthesis.